Cas no 2229344-04-9 (3-(5-bromothiophen-3-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(5-bromothiophen-3-yl)methylpyrrolidin-3-ol
• CAS No: 2229344-04-9
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• CID: 6274393
• PubChem ID: 165673423
• Update Time: 2025-08-05

3-(5-bromothiophen-3-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-3-yl)methylpyrrolidin-3-ol
• 2229344-04-9
• EN300-1918894
• 3-[(5-bromothiophen-3-yl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C9H12BrNOS/c10-8-3-7(5-13-8)4-9(12)1-2-11-6-9/h3,5,11-12H,1-2,4,6H2
• InChI Key： KSLGKTICGPHZJO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CC1(CNCC1)O

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5Ų

Additional information on 3-(5-bromothiophen-3-yl)methylpyrrolidin-3-ol

Introduction to Compound CAS No. 2229344-04-9: 3-(5-Bromothiophen-3-yl)methylpyrrolidin-3-ol

The compound with CAS No. 2229344-04-9, commonly referred to as 3-(5-bromothiophen-3-yl)methylpyrrolidin-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a bromothiophene substituent. The pyrrolidine core, a five-membered saturated ring with one nitrogen atom, serves as a versatile scaffold for various chemical modifications, while the bromothiophene group introduces electronic and structural diversity.

Recent studies have highlighted the potential of 3-(5-bromothiophen-3-yl)methylpyrrolidin-3-ol in applications ranging from drug discovery to advanced materials development. Its ability to undergo various functional group transformations makes it an ideal candidate for exploring new chemical reactions and designing bioactive molecules. For instance, researchers have investigated its role in medicinal chemistry, where the compound's structure allows for the modulation of pharmacokinetic properties and bioavailability.

One of the most intriguing aspects of this compound is its electronic properties, which are heavily influenced by the presence of the bromothiophene group. Thiophene derivatives are known for their aromaticity and conjugation capabilities, which can enhance the molecule's stability and reactivity. The bromine substituent further modulates these properties, making 3-(5-bromothiophen-3-yl)methylpyrrolidin-3-ol a valuable building block in the synthesis of complex organic frameworks.

In terms of synthesis, 3-(5-bromothiophen-3-yl)methylpyrrolidin-3-ol can be prepared through a variety of methods, including nucleophilic substitutions, condensation reactions, and catalytic processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for its application in chiral recognition and asymmetric catalysis.

The versatility of this compound extends to its applications in materials science. Its ability to form self-assembled monolayers and its compatibility with various polymer systems make it a promising candidate for use in nanotechnology and surface modification techniques. Furthermore, its electronic properties render it suitable for applications in organic electronics, such as field-effect transistors and light-emitting diodes.

From a research perspective, 3-(5-bromothiophen-3-yl)methylpyrrolidin-3_ol has been utilized as a model compound to study intramolecular interactions and conformational dynamics. Its structure allows for the investigation of non-covalent interactions, such as hydrogen bonding and π–π stacking, which are fundamental to understanding molecular recognition and selfassembly processes.

In conclusion, CAS No. 2229344_04_9, or _N_(_5_bromothiophen_ _ _ _ _ _ _ _ _ _ _ _ _ _, is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science applications, positions it as a key player in both academic research and industrial development.